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Introduction:

1,2-diphytanoyl-sn-glycero-3-phosphocholine (DPhPC) has emerged as a cornerstone lipid for

in vitro studies of ion channel activity. Its synthetic nature ensures high purity and resistance to

oxidation, providing a robust and reproducible model membrane system.[1] The branched acyl

chains of DPhPC create a fluid and stable bilayer over a wide range of temperatures, making it

an ideal matrix for reconstituting and analyzing the function of various ion channels.[2] These

artificial bilayer systems, often employed in planar lipid bilayer (PLB) electrophysiology, offer

unparalleled control over the experimental conditions, allowing for precise investigation of

channel gating, permeation, and modulation by lipids and pharmacological agents.[3][4]

This document provides detailed application notes and experimental protocols for utilizing

DPhPC in the study of ion channel activity, targeted at researchers, scientists, and

professionals in drug development.
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DPhPC-based model membranes are instrumental in a variety of ion channel studies due to

their advantageous physical and chemical properties.

Key Applications:

Single-Channel Recordings: The high electrical resistance and stability of DPhPC bilayers

are crucial for resolving the small picoampere currents associated with single ion channel

gating events.[2] This allows for detailed characterization of channel conductance, open

probability, and gating kinetics.

Reconstitution of Purified Channels: DPhPC bilayers serve as a reliable matrix for

reconstituting ion channels purified from various expression systems or synthesized in vitro.

[3][5][6] This approach enables the study of channel function in a defined lipid environment,

free from the complexities of a native cell membrane.

Investigating Lipid-Protein Interactions: The ability to control the lipid composition of the

DPhPC bilayer allows for systematic investigation into how specific lipids, such as anionic

phospholipids or cholesterol, modulate ion channel activity.[7][8] Studies have shown that the

presence of anionic lipids can increase the unitary conductance of certain potassium

channels.[7]

Drug Screening and Characterization: DPhPC-based platforms provide a simplified and

controlled environment for screening potential drug candidates that target ion channels. The

effects of compounds on channel gating and conductance can be precisely quantified.

Understanding Channel Gating Mechanisms: The stable nature of DPhPC bilayers facilitates

long-duration recordings necessary for studying the complex gating mechanisms of ion

channels, including voltage-dependence and inactivation.[9]

Quantitative Data Summary
The following tables summarize key quantitative data from studies utilizing DPhPC to

investigate ion channel properties.

Table 1: Unitary Conductance of K⁺ Channels in DPhPC Bilayers
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Ion Channel
Lipid
Composition

Symmetrical
Solution

Conductance
(pS)

Reference

Kcv DPhPC
100 mM KCl, pH

7
~100 [3]

KcsA DPhPC
100 mM KCl, pH

4

Lower than in

DPhPC/DPhPS
[3]

KcsA
DPhPC / DPhPS

(3:1)

100 mM KCl, pH

4

Higher than in

pure DPhPC
[3]

KcvS DPhPC
100 mM KCl, pH

7
~100 [7]

KcvS
DPhPC / DPhPS

(1:1)

100 mM KCl, pH

7

Increased

compared to

pure DPhPC

[7]

Table 2: Influence of Membrane Composition on Kcv Channel Properties

Property DPhPC
DPhPC + 1
mol% PIP₂

DPhPC + 30%
Cholesterol

Reference

Unitary

Conductance

No significant

change

Strong reduction

at positive

voltages

Minor, protein-

specific effects
[3][7]

Open Probability

(Po)

Voltage-

dependent
Not specified

Minor, protein-

specific effects
[7]

Experimental Protocols
Detailed methodologies for key experiments involving DPhPC are provided below.

Protocol 1: Planar Lipid Bilayer (PLB) Formation and Ion
Channel Reconstitution
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This protocol describes the formation of a DPhPC bilayer across a small aperture and the

subsequent incorporation of ion channels for electrophysiological recording.

Materials:

DPhPC in an organic solvent (e.g., n-decane, 10 mg/mL)[10]

Bilayer chamber with two compartments (cis and trans) separated by a thin partition with a

small aperture (~100-200 µm)

Ag/AgCl electrodes

Patch-clamp amplifier and data acquisition system[3]

Buffer solutions (e.g., 100 mM KCl, 10 mM HEPES, pH 7.0)[3]

Purified ion channel preparation (e.g., in proteoliposomes or nanodiscs)

Procedure:

Chamber Preparation: Clean the bilayer chamber and partition thoroughly.

Bilayer Formation:

"Paint" a small amount of the DPhPC/decane solution across the aperture in the partition

using a small brush or glass rod.

Allow the solvent to thin, leading to the spontaneous formation of a bilayer.

Monitor bilayer formation by measuring the membrane capacitance. A stable capacitance

of approximately 0.5-1.0 µF/cm² indicates a successful bilayer.[10]

Ion Channel Incorporation:

Add a small aliquot of the purified ion channel preparation to the cis compartment, directly

below the bilayer.[3]
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Stir the solution gently to facilitate the fusion of proteoliposomes or insertion from

nanodiscs into the bilayer.

Channel insertion can be monitored by observing discrete, stepwise increases in the ionic

current across the membrane under a constant applied voltage.[4]

Electrophysiological Recording:

Once single-channel events are observed, record the current at various holding potentials

to determine the channel's current-voltage (I-V) relationship and gating properties.

Data is typically filtered and digitized for analysis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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